Cas no 888412-97-3 (methyl 2-2-(2,4-dichlorophenoxy)acetamidothiophene-3-carboxylate)

• Product Name: methyl 2-2-(2,4-dichlorophenoxy)acetamidothiophene-3-carboxylate
• CAS No: 888412-97-3
• MF: C₁₄H₁₁Cl₂NO₄S
• MW: 360.212440729141
• CID: 5975994
• PubChem ID: 7164071
• Update Time: 2025-05-22

methyl 2-2-(2,4-dichlorophenoxy)acetamidothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-2-(2,4-dichlorophenoxy)acetamidothiophene-3-carboxylate
• 3-Thiophenecarboxylic acid, 2-[[2-(2,4-dichlorophenoxy)acetyl]amino]-, methyl ester
• methyl 2-(2-(2,4-dichlorophenoxy)acetamido)thiophene-3-carboxylate
• methyl 2-[[2-(2,4-dichlorophenoxy)acetyl]amino]thiophene-3-carboxylate
• methyl 2-[2-(2,4-dichlorophenoxy)acetamido]thiophene-3-carboxylate
• 888412-97-3
• AB00674046-01
• AKOS024605302
• F1358-0127

• Inchi： 1S/C14H11Cl2NO4S/c1-20-14(19)9-4-5-22-13(9)17-12(18)7-21-11-3-2-8(15)6-10(11)16/h2-6H,7H2,1H3,(H,17,18)
• InChI Key： IJWWSZWFUDEPJF-UHFFFAOYSA-N
• SMILES： C1(NC(COC2=CC=C(Cl)C=C2Cl)=O)SC=CC=1C(OC)=O

Computed Properties

• Exact Mass: 358.9785844g/mol
• Monoisotopic Mass: 358.9785844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 92.9Ų

Experimental Properties

• Density: 1.487±0.06 g/cm3(Predicted)
• Boiling Point: 562.6±50.0 °C(Predicted)
• pka: 12.21±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on methyl 2-2-(2,4-dichlorophenoxy)acetamidothiophene-3-carboxylate

Methyl 2-(2,4-Dichlorophenoxy)Acetamidothiophene-3-Carboxylate: A Comprehensive Overview

The compound with CAS No. 888412-97-3, commonly referred to as methyl 2-(2,4-dichlorophenoxy)acetamidothiophene-3-carboxylate, is a complex organic molecule that has garnered significant attention in the fields of chemistry and materials science. This compound is notable for its unique structure, which combines a thiophene ring with a dichlorophenoxy group and a methyl ester moiety. The integration of these functional groups imparts the molecule with distinctive chemical properties, making it a subject of interest for both academic research and industrial applications.

Recent studies have highlighted the potential of methyl 2-(2,4-dichlorophenoxy)acetamidothiophene-3-carboxylate in various applications, particularly in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of conducting polymers, which are widely used in electronic devices such as flexible displays and sensors. The thiophene ring in the molecule serves as a conjugated system, facilitating electron delocalization and enhancing the material's electrical conductivity. This property has been leveraged in the creation of novel organic semiconductors, which exhibit improved performance under diverse environmental conditions.

In addition to its electronic applications, methyl 2-(2,4-dichlorophenoxy)acetamidothiophene-3-carboxylate has shown promise in the field of catalysis. The dichlorophenoxy group within the molecule acts as a Lewis acid site, enabling it to function as a catalyst in various organic reactions. Recent experiments have demonstrated its effectiveness in accelerating nucleophilic substitutions and promoting selective oxidation reactions. These findings underscore its potential as a versatile catalyst in industrial chemical processes, offering a sustainable alternative to traditional metal-based catalysts.

The synthesis of methyl 2-(2,4-dichlorophenoxy)acetamidothiophene-3-carboxylate involves a multi-step process that combines principles from organic chemistry and polymer science. The key steps include the preparation of the dichlorophenoxy derivative, followed by its coupling with the thiophene ring through nucleophilic substitution. The final step involves esterification to introduce the methyl group, completing the formation of the target compound. This synthesis pathway has been optimized through recent advancements in green chemistry techniques, reducing waste and enhancing efficiency.

From an environmental perspective, methyl 2-(2,4-dichlorophenoxy)acetamidothiophene-3-carboxylate exhibits favorable biodegradation characteristics under controlled conditions. Studies have shown that it undergoes hydrolysis in aqueous environments, leading to the formation of less complex byproducts that are readily metabolized by microorganisms. This attribute is particularly significant for its application in biodegradable materials and eco-friendly packaging solutions.

Looking ahead, the continued exploration of methyl 2-(2,4-dichlorophenoxy)acetamidothiophene-3-carboxylate is expected to yield further insights into its potential uses across multiple industries. Its unique combination of electronic properties and catalytic activity positions it as a valuable asset in the development of next-generation materials and technologies.